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Compound of Interest

Compound Name: Bulan

Cat. No.: B089627 Get Quote

Introduction
Carbamazepine is a widely used anticonvulsant and mood-stabilizing drug. Due to its high

consumption and persistence in wastewater treatment processes, it is frequently detected in

various environmental compartments, including soil, through the application of biosolids or

irrigation with treated wastewater. Its presence in soil raises concerns about potential uptake by

crops and the long-term effects on soil ecosystems. This application note provides a detailed

protocol for the extraction and quantification of carbamazepine in soil samples using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective

analytical technique.

Principle
This method involves the extraction of carbamazepine from soil samples using an accelerated

solvent extraction (ASE) technique, followed by solid-phase extraction (SPE) for sample clean-

up and concentration. The final extract is then analyzed by LC-MS/MS in positive electrospray

ionization (ESI) mode. Quantification is achieved using an internal standard method.

Experimental Protocols
Soil Sample Collection and Preparation

1.1. Sample Collection: Collect composite soil samples from the area of interest at a depth of

0-15 cm.
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1.2. Sample Storage: Transport the samples to the laboratory in cooled containers and store

them at -20°C until analysis.

1.3. Sample Pre-treatment:

Thaw the soil samples at room temperature.

Air-dry the soil in a well-ventilated area, shielded from direct sunlight.

Once dried, gently disaggregate the soil using a mortar and pestle.

Sieve the soil through a 2 mm mesh to remove stones and large debris.

Homogenize the sieved soil thoroughly.

Extraction: Accelerated Solvent Extraction (ASE)
2.1. ASE Cell Preparation:

Place a glass fiber filter at the bottom of a 22 mL stainless steel extraction cell.

Add 10 g of the homogenized soil sample, mixed with 1 g of diatomaceous earth, into the

cell.

Place another glass fiber filter on top of the sample.

2.2. ASE Parameters:

Solvent: Methanol/Water (70:30, v/v)

Pressure: 1500 psi

Temperature: 100°C

Static Time: 10 min

Cycles: 2

Flush Volume: 60%
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Purge Time: 120 s

2.3. Extract Collection: Collect the extract in a glass vial.

Clean-up: Solid-Phase Extraction (SPE)
3.1. SPE Cartridge Conditioning:

Condition an Oasis HLB (60 mg, 3 mL) SPE cartridge by passing 3 mL of methanol

followed by 3 mL of deionized water.

3.2. Sample Loading:

Dilute the ASE extract with deionized water to a final methanol concentration of <10%.

Load the diluted extract onto the conditioned SPE cartridge at a flow rate of approximately

1 mL/min.

3.3. Washing:

Wash the cartridge with 3 mL of deionized water to remove interfering substances.

3.4. Elution:

Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

Elute the analyte with 5 mL of methanol into a clean collection tube.

3.5. Evaporation and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the mobile phase (90:10 water:acetonitrile with 0.1%

formic acid).

Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.1. Liquid Chromatography (LC) Conditions:

Column: C18 column (e.g., 2.1 mm x 100 mm, 2.6 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: Start with 10% B, increase to 90% B over 8 minutes, hold for 2 minutes, then

return to initial conditions.

Flow Rate: 0.3 mL/min

Injection Volume: 10 µL

Column Temperature: 40°C

4.2. Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Capillary Voltage: 3.5 kV

Source Temperature: 150°C

Desolvation Temperature: 400°C

Gas Flow (Desolvation): 800 L/hr

Collision Gas: Argon

MRM Transitions: (See Table 1)

Data Presentation
Table 1: MRM Transitions and MS/MS Parameters for Carbamazepine and Internal Standard
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Compound
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(s)

Cone
Voltage (V)

Collision
Energy (eV)

Carbamazepi

ne

(Quantifier)

237.1 194.1 0.1 30 20

Carbamazepi

ne (Qualifier)
237.1 179.1 0.1 30 25

Carbamazepi

ne-d10 (IS)
247.1 204.1 0.1 30 20

Table 2: Method Performance Data

Parameter Result

Limit of Detection (LOD) 0.1 ng/g

Limit of Quantification (LOQ) 0.3 ng/g

Recovery (at 10 ng/g) 92% (RSD: 6%)

Precision (RSD, n=6) < 8%

Linearity (r²) > 0.99

Visualizations
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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